Cas no 96630-88-5 (4-Chloro-3-hydroxypyridine)

4-Chloro-3-hydroxypyridine structure

Product Name:4-Chloro-3-hydroxypyridine

CAS No:96630-88-5

MF:C₅H₄ClNO

MW:129.544360160828

MDL:MFCD02682915

CID:61859

PubChem ID:329771710

Update Time:2024-10-25

4-Chloro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-hydroxypyridine
- 4-Chloro-3-pyridinol
- 4-Chloropyridin-3-ol
- 4-chloro-3hydroxypyridine
- 3-Pyridinol, 4-chloro-
- PubChem6669
- 4-Chloropyridine-3-ol
- GQORRJKLCCMNPX-UHFFFAOYSA-N
- 4-Chloropyridin-3-ol, AldrichCPR
- TRA0035499
- AB12281
- ST2411301
- AB0027909
- W9815
- AM20061771
- A19359
- 630C885
- 4-Chloro-3-pyridinol (ACI)
- SY111488
- DB-006757
- J-515007
- AKOS005199043
- CS-W013443
- EN300-88129
- DS-10614
- MFCD02682915
- DTXSID70376204
- SCHEMBL323165
- 96630-88-5
- MDL： MFCD02682915
- Inchi： 1S/C5H4ClNO/c6-4-1-2-7-3-5(4)8/h1-3,8H
- InChI Key： GQORRJKLCCMNPX-UHFFFAOYSA-N
- SMILES： ClC1C(O)=CN=CC=1

Computed Properties

Exact Mass: 128.99800
Monoisotopic Mass: 128.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1

Experimental Properties

Color/Form: No data available
Density: 1.392
Melting Point: No data available
Boiling Point: 298.2±20.0 °C at 760 mmHg
Flash Point: 134.1±21.8 °C
Refractive Index: 1.583
PSA: 33.12000
LogP: 1.44060

4-Chloro-3-hydroxypyridine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302,H318
Warning Statement： P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at 4°C,-4At ℃Store…Better

4-Chloro-3-hydroxypyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-3-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023341-5g	4-Chloro-3-hydroxypyridine	96630-88-5	97%	5g	$178.68	2023-08-31
Alichem	A023023341-10g	4-Chloro-3-hydroxypyridine	96630-88-5	97%	10g	$308.31	2023-08-31
Alichem	A023023341-25g	4-Chloro-3-hydroxypyridine	96630-88-5	97%	25g	$525.53	2023-08-31
Fluorochem	076445-1g	4-Chloro-3-hydroxypyridine	96630-88-5	98%	1g	￡49.00	2022-03-01
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Fluorochem	076445-10g	4-Chloro-3-hydroxypyridine	96630-88-5	98%	10g	￡235.00	2022-03-01
Fluorochem	076445-25g	4-Chloro-3-hydroxypyridine	96630-88-5	98%	25g	￡440.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C128912-1g	4-Chloro-3-hydroxypyridine	96630-88-5	97%	1g	¥249.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C128912-250mg	4-Chloro-3-hydroxypyridine	96630-88-5	97%	250mg	¥101.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C128912-5g	4-Chloro-3-hydroxypyridine	96630-88-5	97%	5g	¥838.90	2023-09-03

4-Chloro-3-hydroxypyridine Production Method

Production Method 1

228867-77-4

96630-88-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 17 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

: Preparation of heterocyclic ethers as neuronal nicotinic receptor ligands

, World Intellectual Property Organization, , ,

Production Method 2

452972-10-0

96630-88-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane , Water ; 20 h, rt

Reference

: Efficient synthesis of halohydroxypyridines by hydroxydeboronation

Voisin, Anne Sophie; Bouillon, Alexandre; Lancelot, Jean-Charles; Rault, Sylvain, Tetrahedron, 2005, 61(6), 1417-1421

Production Method 3

626-61-9

96630-88-5

Reaction Conditions

1.1 Solvents: Water ; 20 - 24 h, rt

Reference

: Biotransformation of substituted pyridines with dioxygenase-containing microorganisms

Garrett, Mark D.; Scott, Robin; Sheldrake, Gary N.; Dalton, Howard; Goode, Paul, Organic & Biomolecular Chemistry, 2006, 4(14), 2710-2715

Production Method 4

96630-88-5

Reaction Conditions

Reference

: Cephalosporin derivatives

, European Patent Organization, , ,

4-Chloro-3-hydroxypyridine Raw materials

4-Chloro-3-hydroxypyridine Preparation Products

4-Chloro-3-hydroxypyridine (96630-88-5)

4-Chloro-3-hydroxypyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:96630-88-5)4-Chloro-3-hydroxypyridine

Order Number:A19359

Stock Status:in Stock

Quantity:10g/25g/100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):253.0/458.0/1000.0

Email:sales@amadischem.com

Product Official Link

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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

96630-88-5 (4-Chloro-3-hydroxypyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:96630-88-5)4-Chloro-3-hydroxypyridine

Purity:99%/99%/99%

Quantity:10g/25g/100g

Price ($):253.0/458.0/1000.0

Cas no 96630-88-5 (4-Chloro-3-hydroxypyridine)

4-Chloro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-3-hydroxypyridine Security Information

4-Chloro-3-hydroxypyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-3-hydroxypyridine Pricemore >>

4-Chloro-3-hydroxypyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

4-Chloro-3-hydroxypyridine Raw materials

4-Chloro-3-hydroxypyridine Preparation Products

4-Chloro-3-hydroxypyridine Suppliers

4-Chloro-3-hydroxypyridine Related Literature

Related Categories

96630-88-5 (4-Chloro-3-hydroxypyridine) Related Products